Cas no 173435-39-7 (2-Chloro-4-(propan-2-yloxy)pyridin-3-amine)

• Product Name: 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine
• CAS No: 173435-39-7
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5713513
• PubChem ID: 23303911
• Update Time: 2025-06-26

2-Chloro-4-(propan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(1-methylethoxy)-3-pyridinamine
• 2-CHLORO-4-(PROPAN-2-YLOXY)PYRIDIN-3-AMINE
• DTXSID901267797
• 173435-39-7
• EN300-1295159
• SCHEMBL7851843
• 3-Pyridinamine, 2-chloro-4-(1-methylethoxy)-
• 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine

• Inchi： 1S/C8H11ClN2O/c1-5(2)12-6-3-4-11-8(9)7(6)10/h3-5H,10H2,1-2H3
• InChI Key： SNNFWLRRGFJXOE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)OC(C)C)N

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 304.4±37.0 °C(Predicted)
• pka: 5.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine

Professional Introduction to 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine (CAS No. 173435-39-7)

2-Chloro-4-(propan-2-yloxy)pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 173435-39-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The compound’s molecular structure combines a pyridine core with functional groups that enhance its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the development of novel therapeutic agents.

The pyridine ring, a nitrogen-containing aromatic heterocycle, is a cornerstone in medicinal chemistry due to its prevalence in biologically active molecules. In 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine, the presence of a chloro substituent at the 2-position and an amine group at the 3-position introduces electrophilic and nucleophilic centers, respectively, which can participate in diverse chemical transformations. Additionally, the propan-2-yloxy (isopropoxy) group at the 4-position contributes to steric and electronic modulation, influencing the compound’s interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. The three-dimensional conformation of 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine has been studied to understand how its substituents affect binding affinity and selectivity. These studies suggest that the compound may exhibit promising activity against enzymes and receptors involved in inflammatory pathways, making it a candidate for further exploration in anti-inflammatory drug development.

In the context of modern pharmaceutical research, derivatives of pyridine have been extensively investigated for their pharmacological properties. The structural motif of 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine aligns well with current trends toward designing molecules with enhanced solubility, metabolic stability, and target specificity. For instance, modifications of the pyridine ring have been shown to improve oral bioavailability and reduce off-target effects, which are critical factors in drug development pipelines.

The synthesis of 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include nucleophilic substitution reactions to introduce the chloro and amine groups, followed by etherification to incorporate the isopropoxy moiety. These synthetic pathways highlight the compound’s versatility as a building block for more complex molecules. Advances in green chemistry have also influenced these synthetic routes, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

One of the most compelling aspects of 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine is its potential as a scaffold for structure-based drug design. By leveraging high-throughput screening (HTS) technologies and virtual screening algorithms, researchers can rapidly identify analogs with optimized pharmacokinetic profiles. Preliminary data suggest that derivatives of this compound may interact with proteins such as kinases and transcription factors, which are implicated in various diseases including cancer and neurodegenerative disorders.

The role of propan-2-yloxy group deserves particular attention, as it can modulate both hydrophobicity and hydrogen bonding capabilities of the molecule. This balance is crucial for achieving favorable pharmacokinetic properties, such as appropriate absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. In recent years, there has been growing interest in designing molecules with tailored physicochemical properties to enhance their therapeutic efficacy.

From a medicinal chemistry perspective, 2-Chloro-4-(propan-2-yloxy)pyridin-3-amine exemplifies how structural diversity can be leveraged to discover new drugs. Its unique combination of functional groups provides multiple points for chemical modification, allowing researchers to explore a wide range of biological activities. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery process by integrating experimental data with computational predictions.

The future prospects for 2-Chloro-4-(propan-2-yloxy)pyridin-3-am ine are promising, particularly as techniques for drug development continue to evolve. Innovations such as de novo design strategies and artificial intelligence-driven molecular optimization are expected to further expand its potential applications. Additionally, preclinical studies are needed to validate its safety and efficacy in vivo, paving the way for potential clinical trials.

In conclusion, 2-Chloro - 4 - ( propan - 2 - y lo x y ) p y rid i n - 3 - ami ne ( CAS No . 173435 -39 -7 ) stands out as a versatile intermediate with significant implications for pharmaceutical research . Its structural features , synthetic accessibility , and biological potential make it an attractive candidate for further investigation . As our understanding of disease mechanisms advances , compounds like this will continue to play a pivotal role in developing innovative therapeutic solutions .